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Compound of Interest

Compound Name: 6-Oxa-9-azaspiro[4.5]decane

Cat. No.: B160180

Technical Support Center: 6-Oxa-9-
azaspiro[4.5]decane

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the handling, storage, and troubleshooting of experiments
involving 6-Oxa-9-azaspiro[4.5]decane.

Frequently Asked Questions (FAQSs)

Q1: What is 6-Oxa-9-azaspiro[4.5]decane?

6-Oxa-9-azaspiro[4.5]decane is a heterocyclic organic compound. Its structure consists of a
spirocyclic system containing both an oxygen and a nitrogen atom. It is used as a reactant in
the synthesis of more complex molecules, such as spiro-tetracyclic ring compounds that have
potential applications as therapeutic secretase modulators.[1]

Q2: What are the primary hazards associated with 6-Oxa-9-azaspiro[4.5]decane?

While a specific Safety Data Sheet (SDS) for 6-Oxa-9-azaspiro[4.5]decane (CAS 130643-07-
1) is not readily available in the public domain, data from structurally similar spiro compounds
suggest the following potential hazards:

» Skin Irritation: May cause skin irritation upon contact.[2][3][4]
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e Serious Eye Damage/Irritation: May cause serious eye irritation or damage.[2][3][4]

o Respiratory Irritation: May cause respiratory tract irritation if inhaled.[2][3][4]

o Harmful if Swallowed: Some related compounds are classified as harmful if swallowed.[3][5]
Q3: How should I properly store 6-Oxa-9-azaspiro[4.5]decane?

Store the compound in a cool, dry, and well-ventilated area.[2] Keep the container tightly closed
to prevent exposure to moisture and atmospheric contaminants.[2][3][5] It is supplied as a
liquid and should be stored at room temperature.

Q4: What personal protective equipment (PPE) should | use when handling this compound?
To ensure personal safety, the following PPE is recommended:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[2][3]

o Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[2][3]

o Respiratory Protection: Handle in a well-ventilated area or use a chemical fume hood to
avoid inhaling vapors.[2][3]

Handling and Storage Guidelines

Parameter Guideline Source

Storage Temperature Room Temperature

N Cool, dry, well-ventilated area
Storage Conditions ) ) ) [2][3]
in a tightly sealed container.

Incompatible Materials Strong oxidizing agents. [6]

Physical Form Liquid

Troubleshooting Experimental Issues
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Issue

Potential Cause

Suggested Solution

Inconsistent Reaction Yields

- Impurity of the starting
material.- Degradation of the
compound due to improper
storage.- Inaccurate

measurement of the liquid.

- Verify the purity of 6-Oxa-9-
azaspiro[4.5]decane via
appropriate analytical methods
(e.g., NMR, GC-MS).- Ensure
the compound has been stored
under the recommended
conditions.- Use precise liquid
handling techniques, such as

calibrated micropipettes.

Reaction Fails to Proceed

- Inactive catalyst or reagent.-
Incorrect reaction
temperature.- Presence of
moisture if the reaction is

moisture-sensitive.

- Check the activity of all
catalysts and reagents.-
Optimize the reaction
temperature.- Ensure all
glassware is oven-dried and
reactions are performed under
an inert atmosphere (e.g.,

nitrogen or argon) if necessary.

Formation of Side Products

- Cross-reactivity with other
functional groups.- Reaction
temperature is too high,

leading to decomposition.

- Protect other reactive
functional groups in your
substrate if necessary.-
Perform the reaction at a lower

temperature.

Difficulty in Product Isolation

- Similar polarity of the product
and starting material.- Product
is highly soluble in the workup

solvent.

- Utilize a different
chromatographic technique or
solvent system for purification.-
Perform a solvent screen for
extraction to find a solvent with
better partitioning for your

product.

Experimental Workflow & Logic
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General Synthesis Workflow using 6-Oxa-9-
azaspiro[4.5]decane

The following diagram illustrates a typical workflow for a chemical synthesis reaction where 6-
Oxa-9-azaspiro[4.5]decane is used as a starting material.
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Preparation

Start: Assemble Glassware

:

Measure Reactants:
- 6-Oxa-9-azaspiro[4.5]decane
- Substrate
- Catalyst/Reagents

,

Add Solvent

Reattion

Combine Reactants under
Controlled Conditions
(e.g., Inert Atmosphere, Temperature)

A

1
'l Incomplete?

1
]

Monitor Reaction Progress
(e.g., TLC, LC-MS)

Workup & Purification

Quench Reaction

l

Solvent Extraction

l

Purification
(e.g., Column Chromatography)

Analysis

Characterize Product
(e.g., NMR, MS, IR)

:

End: Store Pure Product
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Spill or Exposure

Inhaled

Eye Contact:
Rinse Cautiously with Water
for Several Minutes

Skin Contact:
Rinse with Plenty of Water

Inhalation:
Move to Fresh Air

Evacuate Immediate Area
if Necessary

l

Wear Appropriate PPE

;

Contain Spill with
Inert Absorbent Material

;

Clean Spill Area

l

Dispose of Waste in
Accordance with Regulations

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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